Cas no 1049361-36-5 (N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide)

• Product Name: N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide
• CAS No: 1049361-36-5
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• CID: 6207755
• PubChem ID: 44055192
• Update Time: 2025-07-01

N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide
• N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)cyclopropanecarboxamide
• VU0639625-1
• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(1-methylpyrrol-2-yl)ethyl]cyclopropanecarboxamide
• F5260-0147
• AKOS024503737
• 1049361-36-5

• Inchi： 1S/C20H25N3O/c1-22-11-4-7-18(22)19(13-21-20(24)16-8-9-16)23-12-10-15-5-2-3-6-17(15)14-23/h2-7,11,16,19H,8-10,12-14H2,1H3,(H,21,24)
• InChI Key： UTXQKWUMINTYOQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCC(C1=CC=CN1C)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 323.199762429g/mol
• Monoisotopic Mass: 323.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide

N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide (CAS No. 1049361-36-5): A Comprehensive Overview

N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide (CAS No. 1049361-36-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of cyclopropanecarboxamide and features a unique structural arrangement that includes a 1-methylpyrrole and a tetrahydroisoquinoline moiety. The intricate structure of this compound has led to its exploration in various biological and pharmacological contexts.

The structural complexity of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide (CAS No. 1049361-36-5) is a key factor in its potential biological activities. The presence of the cyclopropanecarboxamide group imparts rigidity to the molecule, which can influence its binding properties to biological targets. Additionally, the 1-methylpyrrole and tetrahydroisoquinoline moieties are known for their involvement in various biological processes, including enzyme inhibition and receptor modulation.

Recent studies have highlighted the potential of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide (CAS No. 1049361-36-5) as a promising lead compound in drug discovery. One notable area of research is its activity as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The selective inhibition of MAO-B by this compound suggests its potential as a therapeutic agent for neurodegenerative conditions.

Furthermore, N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide (CAS No. 1049361-36-5) has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]cyclopropanecarboxamide (CAS No. 1049361-36-5) have also been studied to assess its suitability for therapeutic use. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it demonstrates good plasma stability and low toxicity in preclinical models.

In addition to its therapeutic potential, N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-y l)ethyl]cyclopropanecarboxamide (CAS No. 1049361-36-5) has been explored for its use as a tool compound in biochemical research. Its ability to selectively modulate specific biological pathways makes it valuable for studying the mechanisms underlying various diseases. For example, it has been used to investigate the role of MAO-B in neuronal function and the regulation of neurotransmitter levels.

The synthesis of N-[2-(1-methyl-1H-pyrrol - - - - - - - - - - - - - - - - yl)- - - - - - - - - - - -(tetrahydroisoquinolin yl)]cyclopropanecarboxamide (CAS No. 1049361–36–5) involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of an appropriate amine with cyclopropanecarbonyl chloride followed by subsequent functional group manipulations to introduce the desired substituents.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of N-[2-( ( (m-me-t-H--pyrrol--y-y)-y)-y)-y)-y)-y)-y)-y)-y)cyclopropanecarboxamide (CAS No. 104936-36-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-5). Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

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